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Compound of Interest

Compound Name: 3-Fluoroanisole

Cat. No.: B032098 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents like 3-Fluoroanisole are paramount. This guide provides

immediate, essential safety protocols and logistical information to ensure laboratory safety and

operational integrity.

Chemical Identifier and Properties

Property Value

Chemical Name 3-Fluoroanisole

CAS Number 456-49-5[1]

Molecular Formula C7H7FO[2]

Molecular Weight 126.13 g/mol [2]

Appearance Light yellow liquid[3]

Boiling Point 158 °C / 316.4 °F @ 743 mmHg[3][4]

Flash Point 43 °C / 109.4 °F[3]

Density 1.104 g/mL at 25 °C[4]

Hazard Identification and Classification

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b032098?utm_src=pdf-interest
https://www.benchchem.com/product/b032098?utm_src=pdf-body
https://kscl.co.in/wp-content/uploads/2023/08/3-fluoroanisole-msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluoroanisole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluoroanisole
https://www.fishersci.com/store/msds?partNumber=AAA10931&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10931&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/product/aldrich/162310
https://www.fishersci.com/store/msds?partNumber=AAA10931&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/product/aldrich/162310
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-Fluoroanisole is classified as a hazardous substance. Understanding its primary hazards is

crucial for safe handling.

Hazard Class Category Hazard Statement

Flammable liquids Category 3
H226: Flammable liquid and

vapor[2]

Skin corrosion/irritation Category 2 H315: Causes skin irritation[5]

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation[5]

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation[5]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure risk. The following table

outlines the recommended PPE for handling 3-Fluoroanisole.

Protection Type Recommended Equipment Standard

Eye and Face Protection
Chemical safety goggles or a

face shield.[6]

OSHA 29 CFR 1910.133 or

European Standard EN166[6]

Skin Protection
Chemical-resistant gloves

(e.g., Nitrile rubber), lab coat.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator if ventilation is

inadequate.[1][6]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for safety and compliance.

Handling and Storage
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Ventilation: Always handle 3-Fluoroanisole in a well-ventilated area, preferably within a

chemical fume hood.[1]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[3] Use non-

sparking tools and explosion-proof equipment.[3]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3] Keep

away from strong oxidizing agents and acids.[3]

Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent injury and

contamination.

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material to contain the spill.

Collect: Carefully collect the absorbed material into a suitable, closed container for disposal.

[1]

Clean: Clean the spill area thoroughly.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[3]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower for at least 15

minutes. If skin irritation persists, call a

physician.[3]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[3]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do not induce vomiting. Call a

physician or poison control center immediately.

[3]

Disposal Plan

Proper disposal of 3-Fluoroanisole and its containers is crucial to prevent environmental

contamination and comply with regulations.

Waste Chemical: Dispose of contents and container to an approved waste disposal plant.[3]

Chemical waste generators must consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification.[3]

Empty Containers:

Triple rinse the container with a suitable solvent.

Collect the rinsate as hazardous waste.[7]

Deface the label on the empty, dry container before disposing of it as regular laboratory

waste, in accordance with institutional policies.[8]
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Caption: A workflow diagram outlining the key steps for the safe handling of 3-Fluoroanisole.
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Caption: A flowchart for selecting the appropriate PPE based on the handling task for 3-
Fluoroanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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